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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

L  Get Quote

Cat. No.: B057468

This technical support guide provides essential safety information, troubleshooting advice, and
experimental protocols for researchers, scientists, and drug development professionals working
with 4-(4-Chlorophenyl)butan-2-one.

GHS Safety Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. Below is a summary of the GHS
information for 4-(4-Chlorophenyl)butan-2-one.

GHS Element Information
Pictogram Irritant[1]
Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation[1].H319: Causes
serious eye irritation[1].H335: May cause

respiratory irritation[1].

Hazard Classes

Skin Irritation (Category 2)[1]Eye Irritation
(Category 2A)[1]Specific Target Organ Toxicity
— Single Exposure (Category 3), Respiratory

Tract Irritation[1]
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Precautionary Statement Codes

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1][2]P264:
Wash skin thoroughly after handling.[1][2]P271.:
Use only outdoors or in a well-ventilated area.[1]

Prevention

[2]P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

P302+P352: IF ON SKIN: Wash with plenty of
water.[1][2]P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.[1][2]P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][2]P319: Get medical
Response _ B
help if you feel unwell.[3]P321: Specific
treatment (see supplemental first aid instruction
on this label).[1][4]P332+P317: If skin irritation
occurs: Get medical help.[1][4]P337+P317: If
eye irritation persists: Get medical help.
[1]P362+P364: Take off contaminated clothing

and wash it before reuse.[1][4]

P403+P233: Store in a well-ventilated place.
Storage Keep container tightly closed.[1][2]P405: Store
locked up.[1][3]

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[1][4]

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common questions and issues that may arise during the handling and
use of 4-(4-Chlorophenyl)butan-2-one in an experimental setting.

Q1: What are the immediate first aid measures to take in case of accidental exposure?
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if it is easy to do so and
continue rinsing. If eye irritation persists, seek medical attention.[2][5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, get medical advice.[4][5]

Inhalation: Move the individual to fresh air and keep them in a position that is comfortable for
breathing. If the person feels unwell, call a poison control center or a doctor.[2][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to a person who is unconscious. Seek immediate medical assistance.[4]

Q2: What personal protective equipment (PPE) is mandatory when working with this chemical?

Eye/Face Protection: Wear tightly fitting safety goggles that conform to EN166 (EU) or
NIOSH (US) standards.[4][6]

Skin Protection: Wear chemically resistant, impervious gloves and protective clothing to
prevent skin contact.[4][6]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection may not be required. However, if you experience irritation or if exposure limits are
exceeded, use a full-face respirator with an appropriate cartridge.[4][5]

Q3: How should | properly store 4-(4-Chlorophenyl)butan-2-one in the lab?

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[3][5]
Keep it away from incompatible materials such as strong oxidizing agents.[6] The storage area
should be locked.[1][3]

Q4: What should | do in the event of a small spill?

Ensure adequate ventilation and wear the proper personal protective equipment.[6] For small
spills, sweep up the solid material and place it into a suitable container for disposal.[6] Avoid
generating dust.
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Q5: How should I dispose of waste containing 4-(4-Chlorophenyl)butan-2-one?

Dispose of the contents and the container at an approved waste disposal facility.[1][4] Follow all
local, regional, and national regulations for chemical waste disposal.

Experimental Protocol: Reduction of 4-(4-
Chlorophenyl)butan-2-one

This protocol provides a general method for the reduction of 4-(4-Chlorophenyl)butan-2-one
to the corresponding alcohol using sodium borohydride. This is a common transformation in
synthetic organic chemistry.

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-(4-
Chlorophenyl)butan-2-one (1.0 equivalent) in methanol.

e Cooling: Cool the solution to 0 °C using an ice bath.

» Reagent Addition: Slowly add sodium borohydride (1.5 equivalents) to the stirred solution in
portions. It is important to maintain the temperature at 0 °C during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and continue to stir for an additional 2-4 hours.

e Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC)
until the starting material is completely consumed.[7]

e Quenching: Carefully quench the reaction by slowly adding 1 M HCI at 0 °C until gas
evolution ceases.

o Work-up:
o Remove the methanol under reduced pressure.

o Add water to the remaining residue.
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[e]

Extract the aqueous layer with a suitable organic solvent, such as dichloromethane (3
times).

[e]

Combine the organic extracts and wash them with a saturated aqueous solution of
NaHCOs and then with brine.

[e]

Dry the organic layer over anhydrous MgSOas or NazSOa.

o

Filter and concentrate the solution under reduced pressure to obtain the crude product.

« Purification: Purify the crude alcohol using silica gel column chromatography.

Visualized Workflow: Chemical Spill Response

The following diagram illustrates the logical steps to follow in the event of a chemical spill
involving 4-(4-Chlorophenyl)butan-2-one.
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Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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